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Compound of Interest

Compound Name: AC 187

cat. No.: B15602714

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dissolution and storage of AC 187, a
potent and orally active antagonist of the amylin receptor. Adherence to these guidelines is
crucial for maintaining the integrity and activity of the compound for experimental use.

Product Information

e Product Name: AC 187
e Synonyms: AC 187 Acetate

e Mechanism of Action: Potent and selective antagonist of the amylin receptor, showing
greater selectivity over calcitonin and CGRP receptors.[1][2][3] It has been shown to have
neuroprotective effects by blocking amyloid-f3 (AB)-induced neurotoxicity and attenuating the
activation of caspases involved in apoptotic cell death.[1][2]

o Appearance: Typically a lyophilized powder. The presence of trifluoroacetic acid (TFA) as a
counterion from HPLC purification is common and can enhance the peptide's solubility in
agueous solutions.[4]

Quantitative Data Summary

The following table summarizes the key quantitative data for AC 187.
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Parameter Value Notes

Molecular Weight 2950.26 g/mol

IC50 0.48 nM For amylin receptor
Ki 0.275 nM For amylin receptor

Aqueous Solubility

90 mg/mL (29.96 mM) in Hz0

Sonication is recommended to

aid dissolution.[1]

Powder Storage

-20°C for up to 3 years

Keep away from moisture.[1]

Solution Storage (Long-term)

-80°C for up to 1 year

Aliquoting is recommended to

avoid freeze-thaw cycles.[1]

Solution Storage (Short-term)

4°C for up to 1 week

For aliquots intended for

immediate use.[1]

Typical Solvents

Water, DMSO, PBS,
Physiological Saline, Culture

Medium

For cell experiments, the final
DMSO concentration should
not exceed 0.1%.[1]

Experimental Protocols
Reconstitution of Lyophilized AC 187

This protocol describes the preparation of a stock solution from the lyophilized powder.

Materials:

Vortex mixer

Protocol:

AC 187 lyophilized powder

Sterile, nuclease-free water or DMSO

Sterile, low-protein binding microcentrifuge tubes

Sonicator (optional, but recommended for aqueous solutions)
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» Pre-equilibration: Before opening, allow the vial of lyophilized AC 187 to equilibrate to room
temperature for at least 20 minutes. This prevents condensation from forming inside the vial,
which can affect the stability of the peptide.

o Solvent Addition: Add the appropriate volume of the desired solvent (e.g., sterile water or
DMSO) to the vial to achieve the desired stock concentration. For example, to prepare a 10
mM stock solution in water, add the appropriate volume of water based on the amount of AC
187 in the vial.

e Dissolution:
o Vortexing: Gently vortex the vial for 1-2 minutes to mix the contents.

o Sonication (for aqueous solutions): If dissolving in water, sonication is recommended to
ensure complete dissolution.[1] Sonicate the vial in a water bath for 5-10 minutes. Visually
inspect the solution to ensure no particulates are present.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the stock solution into single-use volumes in sterile, low-protein
binding microcentrifuge tubes.[1]

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year).[1] For short-term
use (within one week), aliquots can be stored at 4°C.[1]

Preparation of Working Solutions

This protocol describes the dilution of the stock solution to the final working concentration for
use in experiments.

Materials:

e AC 187 stock solution

o Experimental buffer (e.g., PBS, physiological saline, or cell culture medium)
 Sterile tubes

Protocol:
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e Thawing: Thaw a single aliquot of the AC 187 stock solution at room temperature or on ice.

 Dilution: Dilute the stock solution to the desired final concentration using the appropriate
experimental buffer.

e Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous
vortexing, which can cause peptide degradation.

e Immediate Use: Use the freshly prepared working solution in your experiment immediately.
Do not store diluted working solutions for extended periods.

Note on Solvent Choice for Cell-Based Assays: When using a DMSO stock solution for cell-
based experiments, ensure that the final concentration of DMSO in the cell culture medium
does not exceed 0.1%.[1] Higher concentrations of DMSO can be toxic to cells. It is advisable
to run a vehicle control (medium with the same final concentration of DMSO) to assess any
potential solvent effects.

Visualizations

The following diagrams illustrate the signaling pathway of AC 187 and the experimental
workflow for its preparation.

» Binds and Activates Cell Membrane
[ Amyin Recoptor Initiates Downstream Signaling
| |

Click to download full resolution via product page

(e.g., Apoptosis)

Caption: A diagram illustrating the antagonistic action of AC 187 on the amylin receptor,
thereby inhibiting downstream signaling pathways.
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Start: Lyophilized AC 187

Equilibrate vial to
room temperature
( Add sterile H20 or DMSO )

Vortex and/or Sonicate
to dissolve

Aliquot into single-use tubes

Store at -80°C (long-term)
or 4°C (short-term)

Click to download full resolution via product page

Caption: Experimental workflow for the dissolution and storage of AC 187.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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